
Introduction: Unveiling the Versatility of
Diisopropanolamine

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest

Compound Name: Diisopropanolamine

CAS No.: 68153-96-8

Cat. No.: B7770934 Get Quote

Diisopropanolamine (DIPA), with the CAS number 110-97-4, is a secondary amino alcohol

that demonstrates remarkable versatility across a spectrum of scientific and industrial research

applications.[1] Structurally, it is a secondary amino compound where diethanolamine is

substituted by methyl groups at the 1 and 1' positions.[1][2] This unique structure, combining

the properties of both amines and alcohols, allows it to function effectively as a buffering agent,

surfactant, emulsifier, corrosion inhibitor, and a crucial chemical intermediate.[1][2][3][4]

This guide, intended for researchers, scientists, and professionals in drug development,

provides a comprehensive overview of DIPA's core applications. It moves beyond a simple

listing of uses to explore the underlying chemical principles and experimental causality that

make DIPA a valuable tool in diverse research fields, from gas purification and materials

science to pharmaceutical formulation.

Physicochemical Properties: The Foundation of
DIPA's Functionality
The utility of Diisopropanolamine in various applications is a direct consequence of its distinct

physical and chemical properties. It presents as a white to yellow crystalline solid or a colorless

liquid with a characteristic fishy or ammonia-like odor.[1][2] Its hygroscopic nature and complete

miscibility in water are critical for its use in aqueous systems.[2][5][6] The alkaline character of

DIPA is fundamental to its role as a neutralizing and buffering agent.[2]
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A summary of its key properties is presented below for easy reference.

Property Value Source(s)

Molecular Formula C₆H₁₅NO₂ [2]

Molecular Weight 133.19 g/mol [1][2]

Appearance
White to yellow crystalline solid

or colorless liquid
[1][2]

Melting Point 42-45 °C (107.6-113 °F) [1][2][4]

Boiling Point 249-250 °C (480.2-482 °F) [1][2][4]

Density ~1.0 g/mL at 20-25 °C [2][4][6]

Flash Point 135-143 °C (275-289 °F) [4][6]

Water Solubility
Miscible / Soluble (870 g/L at

20 °C)
[1][2][6]

pKa 9.1 [1]

pH
11.4 (100 g/L aqueous

solution)
[2]

Core Application I: Acid Gas Sweetening
One of the most significant industrial applications of DIPA is in the "sweetening" of natural and

refinery gases. This process involves the removal of acidic gases, primarily hydrogen sulfide

(H₂S) and carbon dioxide (CO₂).[7][8] The presence of these gases is highly undesirable as

they are corrosive in the presence of water and reduce the calorific value of the fuel gas.[9][10]

Mechanism of Action
The effectiveness of DIPA in gas treating stems from the basicity of its amine group, which

reacts reversibly with acidic gases in an aqueous solution.[8] This chemical absorption process

efficiently scrubs H₂S and CO₂ from the gas stream. A key advantage of DIPA, as a secondary

amine, is its selectivity for H₂S over CO₂ in certain process conditions, which is beneficial when

only H₂S removal is required.[11] Furthermore, DIPA exhibits lower reaction heat and reduced
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corrosivity compared to primary amines like monoethanolamine (MEA), leading to lower energy

consumption and longer equipment life.[8]

Typical Amine Treating Workflow
The gas sweetening process is a continuous, regenerative cycle. The diagram below illustrates

the fundamental workflow.
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Caption: General workflow for an amine-based gas sweetening process using DIPA.

Experimental Protocol: Acid Gas Absorption
Solution Preparation: Prepare an aqueous solution of Diisopropanolamine, typically

ranging from 20-40% by weight.

Absorption Stage: Introduce the "sour" gas stream at the bottom of a packed or trayed

absorption tower.

Counter-current Flow: Pump the lean DIPA solution into the top of the tower, allowing it to

flow downwards and come into intimate contact with the rising gas.

Chemical Reaction: The DIPA solution selectively absorbs H₂S and CO₂.

Separation: The purified "sweet" gas exits the top of the absorber, while the "rich" DIPA

solution, now laden with acid gases, is collected at the bottom.

Regeneration: The rich solution is heated in a separate stripping column, often under

reduced pressure, which reverses the absorption reaction and releases the acid gases.

Recycling: The regenerated "lean" DIPA solution is cooled and recycled back to the

absorption tower, completing the continuous loop.

Core Application II: Buffering Agent in Biological
and Pharmaceutical Systems
In biochemical and pharmaceutical research, maintaining a stable pH is often critical for the

integrity and activity of molecules, the success of assays, and the stability of formulations.[12]

[13] Buffers are aqueous systems that resist changes in pH upon the addition of small amounts

of acid or base.[14]

Causality of DIPA as a Buffer
With a pKa of 9.1, Diisopropanolamine is an effective buffering agent in the alkaline pH

range, typically between 8.1 and 10.1.[1] Its utility stems from the equilibrium between its
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protonated (conjugate acid) and deprotonated (base) forms. This equilibrium allows it to

neutralize both added acid and base, thereby stabilizing the pH. Its high water solubility and

low toxicity profile make it suitable for various applications, including cosmetics and as an

excipient in drug formulations to adjust and stabilize pH.[1][2][15]

Equilibrium: R₂NH₂⁺ ⇌ R₂NH + H⁺

pKa ≈ 9.1

Addition of Acid (H⁺)

R₂NH₂⁺

(Protonated DIPA)
R₂NH

(DIPA Base)
Neutralizes Base

+  H⁺
Neutralizes Acid

Click to download full resolution via product page

Caption: Buffering mechanism of Diisopropanolamine (DIPA).

Protocol: Preparation of a 100 mM DIPA Buffer Solution
(pH 9.0)
This protocol describes a self-validating system for preparing a DIPA buffer.

Reagents and Equipment: Diisopropanolamine (liquid or solid), deionized water,

hydrochloric acid (HCl) solution (e.g., 1 M), a calibrated pH meter, a magnetic stirrer, and

volumetric flasks.

Initial Calculation:

Molecular Weight of DIPA: 133.19 g/mol .

To make 1 L of a 100 mM (0.1 M) solution, you need 0.1 mol/L * 133.19 g/mol = 13.32 g of

DIPA.

Dissolution: Weigh 13.32 g of DIPA and add it to a beaker containing approximately 800 mL

of deionized water. If DIPA is a solid, it may require gentle warming to dissolve. Stir until fully

dissolved.
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pH Adjustment: Place the beaker on a magnetic stirrer and immerse the calibrated pH

electrode into the solution. The initial pH will be highly alkaline (around 11).[2]

Titration: Slowly add the 1 M HCl solution dropwise while continuously monitoring the pH.

The HCl will protonate the DIPA, lowering the pH.

Endpoint: Continue adding HCl until the pH meter reads exactly 9.0.

Final Volume: Carefully transfer the buffer solution into a 1 L volumetric flask. Rinse the

beaker with small amounts of deionized water and add the rinsate to the flask to ensure all

the buffer is transferred.

Volume Adjustment: Add deionized water to the flask until the bottom of the meniscus

reaches the 1 L calibration mark.

Final Mixing and Verification: Cap the flask and invert it several times to ensure homogeneity.

Re-check the pH to confirm it is 9.0. Store in a well-sealed container.

Core Application III: Corrosion Inhibition
Corrosion is an electrochemical process that causes the degradation of materials, leading to

significant economic losses.[16] Organic corrosion inhibitors, particularly those containing

nitrogen and oxygen atoms like DIPA, are widely used to protect metals in various

environments, such as in metalworking fluids.[7][17]

Mechanism of Inhibition
The inhibitory action of DIPA is attributed to its ability to adsorb onto the metal surface, forming

a protective barrier that isolates the metal from the corrosive medium.[18] This adsorption

occurs through the lone pair of electrons on the nitrogen and oxygen atoms, which can form

coordinate bonds with the vacant d-orbitals of the metal atoms. This film acts as a physical

barrier, impeding both the anodic (metal dissolution) and cathodic (e.g., hydrogen evolution)

reactions of the corrosion process.
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Caption: Adsorption of DIPA molecules on a metal surface to form a protective barrier.

Additional Research Applications
Beyond these core areas, DIPA's versatility extends to several other domains:

Pharmaceutical & Cosmetic Formulations: DIPA serves as an emulsifying and neutralizing

agent.[2] It is used to neutralize fatty acids and sulfonic acid-based surfactants to form

soaps, which act as emulsifiers in lotions and creams.[2] In drug development, it can act as

an excipient to improve the solubility and absorption of active pharmaceutical ingredients

(APIs).[15]

Chemical Intermediate: DIPA is a valuable building block for the synthesis of more complex

molecules.[19] It can be prepared through the reaction of ammonia with propylene oxide and

subsequently used to create a variety of derivatives, including N-substituted

diisopropanolamines for polymers and polyurethane elastomers.[4][20][21]

Nanoparticle Synthesis: While less common, amine compounds can play a role in

nanoparticle synthesis, acting as capping or stabilizing agents to control particle growth and

prevent agglomeration during chemical reduction methods.[22][23][24]
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Analytical Methodologies: Detection and
Quantification
For quality control and environmental monitoring, a reliable method for detecting DIPA is

essential. High-Performance Liquid Chromatography (HPLC) is a common technique.

Protocol: HPLC Detection of DIPA in Water Samples
This method is based on a derivatization process that makes the DIPA molecule detectable by

UV or fluorescence detectors.[5]

Objective: To quantify the concentration of DIPA in an aqueous sample.

Principle: DIPA lacks a strong chromophore, making direct UV detection difficult. Therefore, it

is first reacted with 9-fluorenylmethyloxycarbonyl chloride (FMOC-Cl). This reagent attaches

a highly fluorescent fluorenylmethyloxycarbonyl group to the DIPA molecule, creating a

derivative that is easily detected.

Sample Preparation: Collect the water sample. If particulates are present, filter through a

0.45 µm filter.

Derivatization Workflow:

In a reaction vial, combine 0.5 mL of the sample with 25 µL of a borate buffer (to maintain

alkaline pH for the reaction).

Add 100 µL of the FMOC-Cl derivatizing agent (typically dissolved in a solvent like

acetone).

Incubate the mixture at a slightly elevated temperature (e.g., 40-60°C) for approximately

30 minutes.

Quench the reaction by adding a small amount of acid (e.g., 10 µL of 30% HCl) to stop the

derivatization process.[5]

HPLC Analysis:
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System: An HPLC system equipped with a C18 reverse-phase column and a UV or

fluorescence detector.

Injection: Inject the derivatized sample into the HPLC system.

Separation: The components are separated on the C18 column using an appropriate

mobile phase (e.g., a gradient of acetonitrile and water).

Detection: The FMOC-DIPA derivative is detected by its strong UV absorbance or

fluorescence as it elutes from the column.

Quantification: A calibration curve is generated by derivatizing and analyzing a series of DIPA

standards of known concentrations. The concentration of DIPA in the unknown sample is

determined by comparing its peak area to the calibration curve.

Safety and Handling
As with any chemical reagent, proper handling of Diisopropanolamine is crucial.

Hazards: DIPA can cause serious or permanent injury upon prolonged or intense exposure. It

is combustible but must be preheated before ignition can occur.[25] When heated to

decomposition, it can emit toxic nitrogen oxide fumes.[1]

Precautions: Handle in a well-ventilated area.[26] Wear appropriate personal protective

equipment (PPE), including gloves and safety glasses, to avoid skin and eye contact.[26]

Storage: Store in a dry, well-closed container, separated from strong oxidants and strong

acids.[26] It is hygroscopic and may be air-sensitive.[2]

Spills: For small spills, dampen the material with water and transfer it to a suitable container.

Wash contaminated surfaces with soap and water.[25]

The Cosmetic Ingredient Review (CIR) Expert Panel has concluded that DIPA is safe for use in

cosmetic ingredients at current practices and concentrations, but it should not be used in

products that also contain N-nitrosating agents to prevent the formation of potentially

carcinogenic nitrosamines.[1][27]
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Conclusion
Diisopropanolamine (CAS 110-97-4) is a functionally rich and economically significant

chemical. Its applications are deeply rooted in its fundamental physicochemical properties—

namely, its basicity, aqueous solubility, and the reactivity of its amine and hydroxyl groups. For

researchers in drug development, its role as a pH-modifying excipient and buffering agent is of

primary importance. For chemical and process engineers, its efficiency in gas sweetening and

corrosion inhibition is paramount. A thorough understanding of its properties and the

mechanisms behind its applications allows scientists and researchers to leverage this versatile

compound to its full potential in a safe and effective manner.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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